(2-Methyl-1,4-dioxan-2-yl)methanamine hydrochloride

• IUPAC Name: (2-methyl-1,4-dioxan-2-yl)methanamine;hydrochloride
• InChI: InChI=1S/C6H13NO2.ClH/c1-6(4-7)5-8-2-3-9-6;/h2-5,7H2,1H3;1H
• InChI Key: ZSRQMKCUQXLDOM-UHFFFAOYSA-N
• Canonical SMILES: CC1(COCCO1)CN.Cl
• Molecular Formula: C6H14ClNO2
• Molecular Weight: 167.63 g/mol

Description

“(2-Methyl-1,4-dioxan-2-yl)methanamine hydrochloride” is a chemical compound with the CAS Number: 2138044-58-1. It has a molecular weight of 167.64 and its IUPAC name is this compound.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C6H13NO2.ClH/c1-6(4-7)5-8-2-3-9-6;/h2-5,7H2,1H3;1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Physical And Chemical Properties Analysis

“this compound” is a powder. It is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Photocytotoxicity and Cellular Imaging

Complexes involving similar structural moieties have been studied for their photocytotoxic properties and potential in cellular imaging. For instance, iron(III) complexes with catecholates have shown unprecedented photocytotoxicity under red light, indicating their potential for applications in light-activated therapeutic agents and imaging probes within biological systems (Basu et al., 2014).

Corrosion Inhibition

Amino acid compounds, which share functional group similarities with "(2-Methyl-1,4-dioxan-2-yl)methanamine hydrochloride," have been studied as eco-friendly corrosion inhibitors for steel in acidic solutions. These studies explore the protective effects of organic compounds on metals, showcasing the importance of such compounds in extending the life of metal structures in corrosive environments (Yadav, Sarkar, & Purkait, 2015).

Synthesis of Novel Compounds

Research on similar compounds involves the synthesis of novel entities for various applications, including medicinal chemistry and material science. The structural versatility of compounds with 1,4-dioxan and methanamine functionalities allows for the creation of diverse chemical entities with potential biological activity or unique material properties.

Catalysis and Synthetic Applications

Compounds with dioxan and methanamine structures are often investigated in catalysis and synthetic chemistry. For example, the synthesis and hydrogenation studies of compounds bearing functionalized methylene groups indicate the role of these moieties in developing synthetic pathways for amino alcohols and related compounds, which are valuable in pharmaceutical synthesis and organic chemistry research (Sukhorukov et al., 2008).

Methylation and Esterification Techniques

The methodologies for preparing methyl esters and related transformations highlight the importance of methanamine and similar functionalities in organic synthesis. These techniques are crucial in the synthesis of esters, which are fundamental in organic chemistry, materials science, and the pharmaceutical industry (Radin, Hajra, & Akahori, 1960).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include measures to prevent exposure and instructions on what to do in case of exposure.